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FAQ: Phenelzine and Anesthesia Management

1. What are the primary risks if a patient on phenelzine requires surgery? The two most critical

risks are serotonin syndrome and hypertensive crisis. These can occur if phenelzine is continued, or

if any doses have been taken in the 2 weeks prior to surgery, due to the irreversible nature of the

enzyme inhibition [1].

2. Should phenelzine be discontinued before elective surgery? This is a nuanced decision that must

be made by the patient's psychiatrist and anesthetist. There are two valid approaches [1]:

Continuing Phenelzine: Many experts now recommend continuing MAOIs and using a "MAOI-

safe" anesthetic technique, as safe alternative drugs are available. Abruptly stopping the
medication carries a significant risk of withdrawal symptoms and relapse of depression [1].

Stopping Phenelzine: The manufacturer's advice is to stop irreversible MAOIs two weeks
before surgery. If this path is chosen, it should be done gradually and overseen by the patient's

psychiatrist [1].

3. What is the protocol for emergency surgery? For emergency surgery, the MAOI cannot be

withdrawn. The anaesthetist must be informed that the patient is taking or has recently taken

phenelzine. An MAOI-safe anaesthetic regimen must be used [1].
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4. Which anesthetic agents are contraindicated or require caution? The table below summarizes

the key interactions with common perioperative agents.

Drug Category Agent
Recommendation /
Precaution

Primary Rationale

Opioids Pethidine (Meperidine) Contraindicated [1] [2] High risk of serotonin
syndrome [1].

Tramadol,
Dextromethorphan,

Methadone, Fentanyl,
Tapentadol

Avoid [1] Potential to cause
serotonin syndrome [1].

Morphine Use with caution;
preferred strong opioid.

Start with 1/3 to 1/2
normal dose [1].

Risk of respiratory
depression; less

serotonergic activity [1].

Sympathomimetics Indirect-acting
(Ephedrine,

Metaraminol)

Contraindicated [1] High risk of
hypertensive crisis [1].

Direct-acting

(Epinephrine,
Norepinephrine,

Phenylephrine)

Use with caution; effect is

intensified & prolonged.
Titrate dose carefully [1].

Receptor

hypersensitivity [1].

Dopamine Reduce initial dose to

1/10 normal [1].

Intensified and

prolonged effect [1].

Other Anesthetic
Agents

Ketamine Avoid [1] Potential for

sympathetic stimulation
and hypertension [1]

[2].

Suxamethonium

(Succinylcholine)

Avoid [1] Phenelzine decreases

plasma cholinesterase,
prolonging paralysis [1].
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Drug Category Agent
Recommendation /
Precaution

Primary Rationale

Local Anesthetics with

Vasoconstrictors

Not recommended [1] Potentiation of pressor

effect [1].

Other Common
Meds

5-HT3 Antagonists

(Ondansetron,
Granisetron)

Monitor for Serotonin

Syndrome [1]

Increased serotonergic

activity [1].

Nefopam Contraindicated [1] Sympathomimetic
activity may cause

hypertensive crisis [1].

Experimental Protocols & Workflows

For research and development purposes, the following workflow diagrams the decision-making process for

managing phenelzine in a surgical context.
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Patient on Phenelzine
Requires Surgery

Surgery Type?

Elective Surgery Emergency Surgery

Multidisciplinary Decision:
Psychiatrist & Anesthetist Inform Anesthetist of MAOI use

Continue Phenelzine Stop Phenelzine

Implement MAOI-Safe
Anesthesia Protocol

Taper over ≥4 weeks
Stop 2 weeks pre-op

Restart post-op once
risk of interactions passed

Implement MAOI-Safe
Anesthesia Protocol

Click to download full resolution via product page

Perioperative Phenelzine Management Workflow

Key Pharmacological Considerations for Research
Models

When designing experiments or safety protocols, the following mechanisms are critical to model.
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Primary Safety Risks in Models

Phenelzine (Irreversible MAOI)

Inhibits Monoamine
Oxidase (MAO) Enzyme

Accumulation of Monoamines
(Serotonin, Norepinephrine, etc.)

Prolonged Neuromuscular BlockadeSerotonin Syndrome Hypertensive Crisis

Concurrent administration of
serotonergic agents (e.g., Pethidine, Tramadol)

Administration of indirect-acting
sympathomimetics (e.g., Ephedrine)

or tyramine

Phenelzine decreases plasma cholinesterase,
potentiating Suxamethonium

Click to download full resolution via product page

Phenelzine Mechanism and Key Risk Pathways

Summary

Successfully navigating the perioperative period for a patient on phenelzine requires a proactive,

collaborative strategy. The core principle is to either continue the drug with a meticulously planned,

MAOI-safe anesthetic regimen or to discontinue it gradually under psychiatric supervision well in

advance of surgery. Emergency situations mandate communication and the use of safe drug alternatives to

prevent life-threatening complications like serotonin syndrome and hypertensive crisis.

Need Custom Synthesis?

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://www.smolecule.com/products/s539391?utm_src=pdf-body-img
https://www.smolecule.com/products/s539391?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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